Cas no 2141289-18-9 (3,3-difluoro-1-(2-methoxyethyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(2-methoxyethyl)cyclobutylmethanamine
• CAS No: 2141289-18-9
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 6006354
• PubChem ID: 165840705
• Update Time: 2025-05-20

3,3-difluoro-1-(2-methoxyethyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-methoxyethyl)cyclobutylmethanamine
• EN300-1949513
• 2141289-18-9
• [3,3-difluoro-1-(2-methoxyethyl)cyclobutyl]methanamine

• Inchi： 1S/C8H15F2NO/c1-12-3-2-7(6-11)4-8(9,10)5-7/h2-6,11H2,1H3
• InChI Key： DNIVRENYWUPMGB-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(CCOC)C1)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3-difluoro-1-(2-methoxyethyl)cyclobutylmethanamine

Comprehensive Overview of 3,3-Difluoro-1-(2-methoxyethyl)cyclobutylmethanamine (CAS No. 2141289-18-9)

3,3-Difluoro-1-(2-methoxyethyl)cyclobutylmethanamine (CAS No. 2141289-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a cyclobutyl core substituted with difluoro groups and a methoxyethyl side chain, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine and targeted therapy.

The compound's fluorinated cyclobutane scaffold is a hotspot in modern medicinal chemistry, as fluorination often enhances metabolic stability and bioavailability. This aligns with the growing demand for fluorine-containing drugs, a topic frequently searched in AI-driven drug design platforms. Its methanamine moiety further expands its utility in proteolysis-targeting chimera (PROTAC) development, a cutting-edge technology dominating recent literature. These attributes make CAS No. 2141289-18-9 a compelling subject for high-throughput screening studies.

From a synthetic chemistry perspective, the 3,3-difluorocyclobutyl unit in this compound presents intriguing challenges for stereoselective synthesis, a trending topic in organic chemistry forums. The incorporation of ether linkages (via the 2-methoxyethyl group) also raises discussions about conformational rigidity and solubility optimization – key considerations in formulation science. These aspects resonate with frequent search queries like "impact of fluorination on drug half-life" or "cyclic amine derivatives in crop protection."

Analytical characterization of 3,3-difluoro-1-(2-methoxyethyl)cyclobutylmethanamine typically involves advanced techniques such as NMR spectroscopy (notably 19F-NMR) and high-resolution mass spectrometry, reflecting the compound's complexity. The hydrogen bonding capacity of its primary amine group makes it valuable for molecular docking studies, particularly in GPCR-targeted drug discovery – a hot topic in computational chemistry circles. Such applications frequently appear in searches related to "AI-assisted molecular modeling."

Industrial applications of this compound extend to electronic materials, where its polar functional groups contribute to dielectric properties. This connects with emerging interests in flexible electronics and organic semiconductors, often searched alongside terms like "amine-functionalized cyclic compounds." Environmental studies also highlight its potential as a biodegradable intermediate, addressing the pharmaceutical industry's focus on green chemistry principles.

In summary, 3,3-Difluoro-1-(2-methoxyethyl)cyclobutylmethanamine represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable synthesis. Its CAS No. 2141289-18-9 serves as a crucial identifier for researchers exploring structure-activity relationships in fluorinated heterocycles. The compound's relevance to next-generation drug development ensures its continued prominence in scientific literature and patent filings worldwide.